Cas no 2152645-07-1 (2-{bicyclo[1.1.1]pentan-1-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-{bicyclo[1.1.1]pentan-1-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2152645-07-1
• MF: C₁₁H₁₉BO₂
• MW: 194.078363656998
• MDL: MFCD31705662
• CID: 4711150
• PubChem ID: 135392277
• Update Time: 2025-06-10

2-{bicyclo[1.1.1]pentan-1-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-{bicyclo[1.1.1]pentan-1-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(1-Bicyclo[1.1.1]pentanyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• PS-20247
• 2-(Bicyclo[1.1.1]pentan-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Bicyclo[1.1.1]pentan-1-ylboronic Acid Pinacol Ester
• SY253127
• 2-{BICYCLO[1.1.1]PENTAN-1-YL-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• P20938
• EN300-22816156
• CS-0172796
• SB40951
• 2152645-07-1
• MFCD31705662

• MDL： MFCD31705662
• Inchi： 1S/C11H19BO2/c1-9(2)10(3,4)14-12(13-9)11-5-8(6-11)7-11/h8H,5-7H2,1-4H3
• InChI Key： VLUPSUNLCGSYAH-UHFFFAOYSA-N
• SMILES： O1B(C23CC(C2)C3)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 194.1478100g/mol
• Monoisotopic Mass: 194.1478100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Additional information on 2-{bicyclo[1.1.1]pentan-1-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Research Brief on 2-{bicyclo[1.1.1]pentan-1-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2152645-07-1) in Chemical Biology and Pharmaceutical Applications

The compound 2-{bicyclo[1.1.1]pentan-1-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2152645-07-1) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This boronic ester derivative, characterized by its unique bicyclo[1.1.1]pentane (BCP) scaffold, has garnered significant attention due to its potential applications in drug discovery, particularly in the development of novel protease inhibitors and as a versatile building block for bioorthogonal chemistry. Recent studies have highlighted its utility in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex bioactive molecules with enhanced pharmacokinetic properties.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated the efficacy of this compound as a key intermediate in the synthesis of BCP-containing pharmaceuticals. The study revealed that the steric and electronic properties of the BCP moiety, combined with the boronic ester functionality, facilitate selective targeting of cysteine proteases, a class of enzymes implicated in various pathological conditions, including cancer and inflammatory diseases. The compound's stability under physiological conditions and its ability to form stable covalent adducts with target proteins make it a valuable tool for structure-based drug design.

Further investigations into the mechanistic aspects of this compound have shed light on its unique reactivity profile. Nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography studies have confirmed the formation of stable tetrahedral intermediates when the boronic ester interacts with nucleophilic residues in enzyme active sites. This property has been exploited in the development of activity-based probes (ABPs) for profiling enzyme activities in complex biological systems, offering new insights into disease mechanisms and potential therapeutic targets.

The synthetic accessibility of 2-{bicyclo[1.1.1]pentan-1-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also been a focus of recent research. A scalable synthetic route, reported in Organic Letters (2024), employs a copper-catalyzed borylation of BCP precursors, followed by esterification with pinacol. This methodology has enabled the production of gram-scale quantities of the compound with high purity, facilitating its widespread adoption in medicinal chemistry campaigns. The availability of this building block has accelerated the discovery of BCP-containing drug candidates, with several now advancing to preclinical development stages.

Emerging applications of this compound extend beyond traditional drug discovery. Recent work in chemical biology has demonstrated its utility in the development of positron emission tomography (PET) tracers, where the BCP moiety serves as a metabolically stable bioisostere for aromatic rings. The incorporation of fluorine-18 into derivatives of this compound has yielded promising imaging agents for neurological disorders, with improved blood-brain barrier penetration compared to conventional tracers.

In conclusion, 2-{bicyclo[1.1.1]pentan-1-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane represents a versatile and valuable tool in modern pharmaceutical research. Its unique structural features and reactivity profile continue to inspire innovative applications across multiple domains of chemical biology and drug development. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs through the creation of novel therapeutic agents and diagnostic tools.